Cas no 1330756-32-5 (2-chloro-5-isopropyl-1,3,4-thiadiazole)

• Product Name: 2-chloro-5-isopropyl-1,3,4-thiadiazole
• CAS No: 1330756-32-5
• MF: C₅H₇ClN₂S
• MW: 162.640478372574
• MDL: MFCD18344807
• CID: 3165841
• PubChem ID: 56828206
• Update Time: 2025-05-22

2-chloro-5-isopropyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-isopropyl-1,3,4-thiadiazole
• CS-0328967
• LS-09374
• MFCD18344807
• 2-chloro-5-(propan-2-yl)-1,3,4-thiadiazole
• 1330756-32-5
• SCHEMBL2961191
• AKOS012692441
• 2-chloro-5-propan-2-yl-1,3,4-thiadiazole
• ALBB-027343
• 1,3,4-thiadiazole, 2-chloro-5-(1-methylethyl)-

• MDL： MFCD18344807
• Inchi： 1S/C5H7ClN2S/c1-3(2)4-7-8-5(6)9-4/h3H,1-2H3
• InChI Key： CCWKZPWTLDVATD-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(C(C)C)S1

Computed Properties

• Exact Mass: 162.0018471Da
• Monoisotopic Mass: 162.0018471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54Ų

Additional information on 2-chloro-5-isopropyl-1,3,4-thiadiazole

Comprehensive Guide to 2-Chloro-5-isopropyl-1,3,4-thiadiazole (CAS No. 1330756-32-5): Properties, Applications, and Market Insights

2-Chloro-5-isopropyl-1,3,4-thiadiazole (CAS No. 1330756-32-5) is a specialized heterocyclic compound that has garnered significant attention in the chemical and pharmaceutical industries. This thiadiazole derivative is known for its unique molecular structure, which combines a chloro substituent with an isopropyl group, making it a versatile intermediate in organic synthesis. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in agrochemicals, pharmaceuticals, and material science.

The chemical formula of 2-chloro-5-isopropyl-1,3,4-thiadiazole is C₅H₇ClN₂S, and its molecular weight is 162.64 g/mol. The presence of the thiadiazole ring in its structure contributes to its stability and reactivity, which are critical for its use in various synthetic pathways. One of the most searched questions about this compound is: "What are the key applications of 2-chloro-5-isopropyl-1,3,4-thiadiazole?" The answer lies in its role as a building block for more complex molecules, particularly in the development of crop protection agents and bioactive compounds.

In the agrochemical sector, 2-chloro-5-isopropyl-1,3,4-thiadiazole is often explored as a precursor for herbicides and fungicides. Its ability to disrupt enzymatic processes in pests makes it a valuable candidate for sustainable farming solutions. Another trending topic is its potential in green chemistry, where researchers aim to minimize environmental impact while maintaining efficacy. This aligns with the growing demand for eco-friendly agrochemicals, a hot topic in 2024.

Pharmaceutical researchers are also investigating CAS 1330756-32-5 for its bioactive properties. The thiadiazole core is known to exhibit antimicrobial and anti-inflammatory activities, making it a promising scaffold for drug discovery. Searches like "Is 2-chloro-5-isopropyl-1,3,4-thiadiazole used in medicine?" reflect the curiosity surrounding its therapeutic potential. While clinical applications are still under study, early-stage research highlights its role in designing novel small-molecule inhibitors.

From a commercial perspective, the market for 2-chloro-5-isopropyl-1,3,4-thiadiazole is expanding, driven by its diverse applications. Suppliers and distributors frequently search for "high-purity 1330756-32-5 suppliers" or "bulk pricing for thiadiazole derivatives," indicating robust demand. The compound is typically synthesized through controlled reactions involving chlorination and alkylation steps, ensuring high yield and purity for industrial use.

Safety and handling of 2-chloro-5-isopropyl-1,3,4-thiadiazole are also frequently discussed. Although it is not classified as a hazardous substance, proper storage in cool, dry conditions is recommended to maintain stability. Users often ask, "What precautions should be taken when handling 1330756-32-5?" Standard laboratory practices, including the use of gloves and ventilation, are sufficient for safe usage.

In summary, 2-chloro-5-isopropyl-1,3,4-thiadiazole (CAS No. 1330756-32-5) is a multifaceted compound with significant industrial and scientific relevance. Its applications in agrochemicals, pharmaceuticals, and material science make it a subject of ongoing research and commercial interest. As the demand for sustainable and bioactive chemicals grows, this thiadiazole derivative is poised to play a pivotal role in future innovations.